Cas no 135636-54-3 (Cevane-3,6,20-triol, (3b,5a,6a,25a)-)

• Product Name: Cevane-3,6,20-triol, (3b,5a,6a,25a)-
• CAS No: 135636-54-3
• MF: C₂₇H₄₅NO₃
• MW: 431.651108503342
• CID: 195120
• PubChem ID: 21121503
• Update Time: 2025-04-19

Cevane-3,6,20-triol, (3b,5a,6a,25a)- Chemical and Physical Properties

Names and Identifiers

• Cevane-3,6,20-triol, (3b,5a,6a,25a)-
• Zhebeinine
• 5,14-Cevanine-3,6,20-triol
• Cevane-3,6,20-triol, (3beta,5alpha,6alpha,25alpha)-
• 135636-54-3
• C17881
• Q27155303
• CHEBI:81366
• (-)-Zhebeinine
• DTXSID701317283

• Inchi： 1S/C27H45NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-25,29-31H,4-14H2,1-3H3/t15-,16+,17-,18-,19+,20+,21+,22+,23-,24+,25+,26-,27+/m1/s1
• InChI Key： IUKLSMSEHKDIIP-SWOAVMBCSA-N
• SMILES： O[C@H]1C[C@H]2[C@@H]3CC[C@@H]4[C@@](C)([C@@H]5CC[C@@H](C)CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 431.34
• Monoisotopic Mass: 431.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 568.4°Cat760mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids